Cas no 754953-71-4 (2(3H)-Furanone,3-amino-5-ethyldihydro-, (3R,5S)-rel-)

2(3H)-Furanone,3-amino-5-ethyldihydro-, (3R,5S)-rel- structure
754953-71-4 structure
Product Name:2(3H)-Furanone,3-amino-5-ethyldihydro-, (3R,5S)-rel-
CAS No:754953-71-4
MF:C6H11NO2
MW:129.157041788101
CID:548893
Update Time:2024-03-05

2(3H)-Furanone,3-amino-5-ethyldihydro-, (3R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone,3-amino-5-ethyldihydro-, (3R,5S)-rel-
    • 2(3H)-Furanone,3-amino-5-ethyldihydro-, cis- (9CI)
    • 2(3H)-Furanone,3-amino-5-ethyldihydro-,cis-(9CI)
    • 2(3H)-Furanone, 3-amino-5-ethyldihydro-, (3R,5S)-rel-
    • Inchi: 1S/C6H11NO2/c1-2-4-3-5(7)6(8)9-4/h4-5H,2-3,7H2,1H3/t4-,5+/m0/s1
    • InChI Key: KDZXNQYSVABCOB-CRCLSJGQSA-N
    • SMILES: O1[C@@H](CC)C[C@@H](N)C1=O

Computed Properties

  • Exact Mass: 129.079
  • Monoisotopic Mass: 129.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2

Experimental Properties

  • Density: 1.063±0.06 g/cm3(Predicted)
  • Boiling Point: 258.0±33.0 °C(Predicted)
  • pka: 7.90±0.40(Predicted)
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